Cas no 192726-06-0 (N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid)
192726-06-0 structure
Product Name:N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid
CAS No:192726-06-0
MF:C32H45N5O6
MW:595.729608297348
CID:66442
PubChem ID:71463683
Update Time:2025-04-18
N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide 5-oxopyrrolidine-2-carboxylic acid
- (S)-N-((2S,4S,5S)-5-Amino-4-hydroxy-1,6-diphenylhexan-2-yl)-3-methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)butanamide compd with (S)-5-oxopyrrolidine-2-carboxylic acid
- N-(4-AMINO-1-BENZYL-3-HYDROXY-5-PHENYL-PENTYL)-3-METHYL-2-(2-OXO-TETRAHYDRO-PYRIMIDIN-1-YL)
- N-(4-Amino-1-Benzyl-3-Hydroxy-5-Phenyl-Pentyl)-3-Methyl-2-(2-Oxo-Tetrahydro-Pyrimidin-1-Yl)-Butyramide,Compound With 5-Oxopyrrolidine-2-Carboxylic Acid
- (2S)-N-[(2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-(2-oxo-1,3-diazinan-1-yl)butanamide;(2S)-5-oxopyrrolidine-2-carboxylic acid
- 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--N-(5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)-2-(2-hydroxy-5,6-dihydropyrimidin-1(4H)-yl)-3-methylbutanimidic acid (1/1)
- AKOS016003696
- N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyrami
- 192726-06-0
- DTXSID80940950
- (2S)-5-oxopyrrolidine-2-carboxylic acid; (2S)-N-[(2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-(2-oxo-1,3-diazinan-1-yl)butanamide
- N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid
-
- MDL: MFCD11041075
- Inchi: 1S/C27H38N4O3.C5H7NO3/c1-19(2)25(31-15-9-14-29-27(31)34)26(33)30-22(16-20-10-5-3-6-11-20)18-24(32)23(28)17-21-12-7-4-8-13-21;7-4-2-1-3(6-4)5(8)9/h3-8,10-13,19,22-25,32H,9,14-18,28H2,1-2H3,(H,29,34)(H,30,33);3H,1-2H2,(H,6,7)(H,8,9)/t22-,23-,24-,25-;3-/m00/s1
- InChI Key: XTNBASMLUMHKST-JBINCMMUSA-N
- SMILES: O[C@H]([C@H](CC1C=CC=CC=1)N)C[C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)N1C(NCCC1)=O)=O.O=C1CC[C@@H](C(=O)O)N1
Computed Properties
- Exact Mass: 595.33700
- Monoisotopic Mass: 595.337
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 43
- Rotatable Bond Count: 13
- Complexity: 786
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 174A^2
Experimental Properties
- PSA: 174.09000
- LogP: 3.51110
N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167366-1g |
(S)-N-((2S,4S,5S)-5-Amino-4-hydroxy-1,6-diphenylhexan-2-yl)-3-methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)butanamide compd with (S)-5-oxopyrrolidine-2-carboxylic acid |
192726-06-0 | 95% | 1g |
$408 | 2021-08-05 | |
| Chemenu | CM167366-1g |
(S)-N-((2S,4S,5S)-5-Amino-4-hydroxy-1,6-diphenylhexan-2-yl)-3-methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)butanamide compd with (S)-5-oxopyrrolidine-2-carboxylic acid |
192726-06-0 | 95% | 1g |
$408 | 2023-03-07 | |
| TRC | N296525-100mg |
N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid |
192726-06-0 | 100mg |
$ 265.00 | 2022-06-03 | ||
| TRC | N296525-250mg |
N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid |
192726-06-0 | 250mg |
$ 550.00 | 2022-06-03 | ||
| TRC | N296525-500mg |
N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid |
192726-06-0 | 500mg |
$ 880.00 | 2022-06-03 | ||
| A2B Chem LLC | AD31453-1g |
(S)-N-((2S,4S,5S)-5-Amino-4-hydroxy-1,6-diphenylhexan-2-yl)-3-methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)butanamide compd with (S)-5-oxopyrrolidine-2-carboxylic acid |
192726-06-0 | 1g |
$1215.00 | 2024-04-20 | ||
| Ambeed | A933462-1g |
(S)-N-((2S,4S,5S)-5-Amino-4-hydroxy-1,6-diphenylhexan-2-yl)-3-methyl-2-(2-oxotetrahydropyrimidin-1(2H)-yl)butanamide compd with (S)-5-oxopyrrolidine-2-carboxylic acid |
192726-06-0 | 95+% | 1g |
$356.0 | 2024-07-28 |
N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
192726-06-0 (N-(4-Amino-1-benzyl-3-hydroxy-5-phenyl-pentyl)-3-methyl-2-(2-oxo-tetrahydro-pyrimidin-1-yl)-butyramide5-oxopyrrolidine-2-carboxylicacid) Related Products
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